4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine is a compound that has gained significant attention in the field of scientific research due to its potential applications in various areas of study. This compound is a thiomorpholine derivative that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine is not fully understood. However, it is believed to act by inhibiting specific enzymes involved in the growth and proliferation of cancer cells and the regulation of glucose metabolism in diabetic patients. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine exhibits significant biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo, as well as improve glucose tolerance and insulin sensitivity in diabetic animal models. These effects make it a promising candidate for further research in the development of new drugs for the treatment of cancer and diabetes.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine in lab experiments include its high purity and yield, as well as its potential applications in various areas of scientific research. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine. One area of interest is in the development of new drugs for the treatment of cancer and diabetes. Further research is needed to elucidate the exact mechanism of action of this compound and to optimize its efficacy and safety in clinical trials. Another area of interest is in the development of new methods for synthesizing this compound with higher yield and purity. Additionally, more research is needed to explore the potential applications of this compound in other areas of scientific research, such as in the development of new materials or catalysts.
Synthesis Methods
The synthesis of 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine involves the reaction of 5-methylfurfural, thiosemicarbazide, and morpholine in the presence of a catalyst. The reaction takes place under specific conditions of temperature and pressure to yield the desired compound. This method has been optimized for high yield and purity of the final product.
Scientific Research Applications
The compound 4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine has been found to have potential applications in various areas of scientific research. One such area is in the development of new drugs for the treatment of diseases such as cancer and diabetes. The compound has been shown to exhibit anti-cancer and anti-diabetic properties in preclinical studies, making it a promising candidate for further research.
properties
IUPAC Name |
4-[[2-(5-methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2OS2/c1-10-2-3-12(16-10)13-14-11(9-18-13)8-15-4-6-17-7-5-15/h2-3,9H,4-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUBNZPAACRJITF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=NC(=CS2)CN3CCSCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[[2-(5-Methylfuran-2-yl)-1,3-thiazol-4-yl]methyl]thiomorpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.